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Compound of Interest

Compound Name: Menadione nicotinamide bisulfite

Cat. No.: B1253534

An In-depth Examination of a Synthetic Vitamin K and Niacin Source for Animal Nutrition

Menadione Nicotinamide Bisulfite (MNB) is a chemically synthesized compound that serves
as a stable and bioavailable source of both vitamin K3 (menadione) and vitamin B3 (niacin) in
animal feed. This guide provides a comprehensive technical overview of MNB, including its
chemical properties, mechanism of action, efficacy, and safety, with a focus on data relevant to
researchers, scientists, and professionals in drug development.

Chemical Properties and Stability

Menadione Nicotinamide Bisulfite is an organic salt that combines menadione and
nicotinamide.[1][2] This formulation enhances the stability of menadione, which is known to be
the most unstable vitamin in premixes.[3] MNB has demonstrated superior stability compared
to Menadione Sodium Bisulfite (MSB), another common source of vitamin K3, particularly
during feed processing techniques like extrusion and pelleting.[4]

Table 1: Stability of Menadione Nicotinamide Bisulfite (MNB) vs. Menadione Sodium Bisulfite
(MSB) in Swine Feed Processing|[5]
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Processing Method Temperature MNB Recovery (%) MSB Recovery (%)
Extrusion 100 °C 72.74 64.67
Extrusion 135°C 70.88 66.54
Pelleting - 86.21 75.49

Mechanism of Action: The Vitamin K Cycle and
Beyond

The biological activity of MNB stems from its two components: menadione and nicotinamide.

Vitamin K Activity: Gamma-Glutamyl Carboxylation

Upon ingestion, menadione from MNB is converted to the biologically active form,
menaquinone-4 (MK-4).[6][7] This conversion is catalyzed by the enzyme UBIAD1, which is
present in the endoplasmic reticulum of various tissues.[1][8][9] UBIADL1 facilitates the
prenylation of menadione, attaching a geranylgeranyl group from geranylgeranyl
pyrophosphate (GGPP) to form MK-4.[8]

MK-4 is an essential cofactor for the enzyme gamma-glutamyl carboxylase (GGCX).[10][11][12]
GGCX catalyzes the post-translational modification of specific glutamate (Glu) residues on
vitamin K-dependent proteins (VKDPs) to gamma-carboxyglutamate (Gla) residues.[10][12][13]
This carboxylation is crucial for the biological activity of these proteins, enabling them to bind
calcium and interact with phospholipids on cell membranes.[12]

The primary VKDPs are involved in:

e Blood Coagulation: Factors Il (prothrombin), VII, IX, and X are essential for the coagulation

cascade, and their activation is dependent on gamma-carboxylation.[14]

» Bone Metabolism: Osteocalcin, a protein involved in bone mineralization, is a VKDP.[14]
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Diagram 1: The Vitamin K cycle and gamma-carboxylation pathway.

Niacin Activity

Nicotinamide, the other component of MNB, is a form of vitamin B3. It is a precursor for the
coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide
phosphate (NADP), which are essential for numerous metabolic reactions, including energy
production, DNA repair, and cell signaling.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1253534?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

Efficacy in Animal Nutrition

Studies have demonstrated the efficacy of MNB as a source of both vitamin K and niacin in

various animal species.

Bioavailability in Chicks

A study in young chicks fed a vitamin K-deficient diet showed that MNB is a bioactive source of
menadione. The prothrombin time, a measure of blood clotting ability, decreased linearly as the
dose of menadione from MNB increased.[15] The study also confirmed the bioavailability of
niacin from MNB, with weight gain increasing linearly as a function of nicotinamide intake.[15]

Table 2: Efficacy of Menadione Nicotinamide Bisulfite (MNB) in Chicks[15]

Parameter Dietary Supplement Observation

) Linear decrease in
o o Graded levels of menadione o )
Vitamin K Activity . VN prothrombin time with
rom
increasing dose.

Niacin Bioactivit Graded doses of nicotinamide Linear increase in weight gain
iacin Bioactivi
Y from MNB with increasing dose.

Bioavailability and Tolerance in Pigs

In growing pigs, MNB was found to be a good source of both vitamin K and niacin.[2] A
bioavailability trial showed no significant differences in plasma concentrations of menadione
and nicotinamide when administered as MNB compared to equivalent amounts of MSB and
free nicotinamide.[2] A tolerance study evaluated the effects of graded amounts of MNB in the
diet for 28 days.

Table 3: Tolerance of Menadione Nicotinamide Bisulfite (MNB) in Growing Pigs[2]
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MNB in Diet . . Gain/Food Plasma AST &
Live Weight Food Intake .

(mgl/kg) Ratio ALT

100 No significant No significant No significant No significant
difference difference difference difference

500 No significant No significant No significant Significant
difference difference difference increase

2500 No significant No significant No significant Significant
difference difference difference increase

*AST: Aspartate aminotransferase; ALT: Alanine aminotransferase.

Safety and Toxicology

MNB is considered safe for all animal species at practical use levels in feed.[14] Acute toxicity

is reached at levels exceeding the requirements by a factor of at least 1,000.[14] However, as

with many feed additives, handling precautions should be taken as it can be an irritant to the

skin and eyes.[14]

Experimental Protocols

This section provides an overview of the methodologies used in key studies cited in this guide.

Chick Bioavailability Study for Vitamin K and Niacin

Activity

o Objective: To assess the bioavailability of menadione and niacin from MNB in young chicks.

o Experimental Animals: Young chicks.

» Vitamin K Bioassay:

o Diet: A vitamin K-deficient soybean concentrate basal diet.[15][16][17]

o Treatments: Graded levels of menadione from MNB were added to the basal diet.
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o Endpoint: Prothrombin time was measured as a function of menadione intake.
» Niacin Bioassay:
o Diet: A niacin-deficient diet based on corn, corn gluten meal, and vitamin-free casein.

o Treatments: Graded doses of nicotinamide from MNB or pure nicotinamide were added to
the basal diet.

o Endpoint: Weight gain was measured as a function of supplemental nicotinamide intake.

Vitamin K Bioassay Niacin Bioassay
Vitamin K-Deficient Niacin-Deficient
Basal Diet Basal Diet
Supplement with Graded Supplement with Graded
Levels of Menadione Doses of Nicotinamide
from MNB from MNB
Measure Prothrombin Time Measure Weight Gain

Click to download full resolution via product page

Diagram 2: Experimental workflow for chick bioavailability assays.

Pig Bioavailability and Tolerance Study

o Objective: To evaluate the bioavailability of menadione and nicotinamide from MNB and to
determine the tolerance level in growing pigs.

o Experimental Animals: Growing pigs.

» Bioavailability Trial:
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o Treatments: Pigs were given feed containing either MNB or equivalent amounts of MSB
and free nicotinamide.

o Sample Collection: Blood samples were drawn at set times after feeding.

o Analysis: Plasma concentrations of menadione and nicotinamide were determined.

e Tolerance Trial:

o Treatments: Pigs were fed diets containing graded amounts of MNB (100, 500, 2500
mg/kg) for 28 days.

o Parameters Measured: Live weight, food intake, gain/food ratio, hemoglobin, bilirubin, and
plasma aspartate aminotransferase (AST) and alanine aminotransferase (ALT) activities.

[2]

o Analysis: AST and ALT levels can be determined using spectrophotometric methods with
an automated analyzer.[18][19][20]

Stability Study in Feed Processing
o Objective: To determine the stability of MNB compared to MSB during extrusion and pelleting
of swine feed.

o Experimental Design:

o Extrusion: Swine diets containing either MNB or MSB were extruded at different
temperatures (e.g., 100 °C and 135 °C).[4][5]

o Pelleting: Swine diets containing either MNB or MSB were pelleted under different
conditions.[4][5]

o Sample Analysis: The recovery of vitamin K3 was determined in the processed feed samples
using analytical methods such as High-Performance Liquid Chromatography (HPLC).[21][22]
[23][24][25][26]
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Diagram 3: Experimental workflow for stability testing in feed.

Conclusion

Menadione Nicotinamide Bisulfite is a valuable feed additive that provides a stable and
bioavailable source of both vitamin K and niacin for a variety of animal species. Its enhanced
stability during feed processing makes it a reliable choice for ensuring adequate levels of these
essential nutrients in animal diets. The well-understood mechanisms of action for both
menadione and nicotinamide provide a solid foundation for its use in animal nutrition and for
further research into its applications. The experimental data consistently demonstrates its
efficacy and safety at recommended inclusion levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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